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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental atomic structure and electron

configuration of helium (He). As the second simplest element, helium provides a critical

platform for testing quantum mechanical theories and understanding multi-electron systems. Its

unique properties, stemming directly from its atomic architecture, have profound implications

across various scientific and technological domains, including cryogenics, spectroscopy, and

advanced instrumentation relevant to drug development.

Core Atomic Structure
Helium, with an atomic number of 2, possesses a nucleus comprising two protons. The most

abundant isotope, helium-4 (⁴He), also contains two neutrons.[1] This nucleus is surrounded

by two electrons, which are bound by the electromagnetic force.[1] Unlike hydrogen, the

helium atom constitutes a three-body problem (two electrons and a nucleus), which cannot be

solved exactly using the Schrödinger equation.[2] Consequently, approximation methods are

essential for theoretically determining its properties.[2]

The ground state electron configuration of helium is 1s², signifying that both of its electrons

occupy the 1s atomic orbital.[3][4] This configuration results in a completely filled first electron

shell, rendering helium exceptionally stable and chemically inert.[5] This stability is a hallmark

of noble gases and is the primary reason for helium's minimal interaction with other atoms.[5]
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Quantitative Atomic and Physical Properties
The unique atomic structure of helium gives rise to a distinct set of physical and chemical

properties. The following tables summarize key quantitative data for helium, providing a basis

for comparison and analysis.

Property Value

Atomic Number 2

Atomic Weight 4.002602 u

Electron Configuration 1s²

Atomic Radius (Van der Waals) 31 pm

Covalent Radius 32 pm

Nuclear Charge Radius (⁴He) 1.67824 fm

Table 1: Fundamental Atomic Properties of Helium.

Property Value (kJ/mol) Value (eV)

First Ionization Energy 2372.3 24.587

Second Ionization Energy 5250.5 54.416

Electron Affinity 0 0

Table 2: Ionization and Electron Affinity Data for Helium.

Property Value

Boiling Point 4.22 K (-268.93 °C)

Melting Point Does not solidify at 1 atm

Density (gas, STP) 0.1786 g/L

Thermal Conductivity 0.1513 W/(m·K)
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Table 3: Key Physical Properties of Helium.

Experimental Determination of Atomic Properties
The precise measurement of helium's atomic properties has been a significant endeavor in

physics, providing crucial tests for quantum electrodynamics (QED).[6] Spectroscopic

techniques are the cornerstone of these experimental investigations.

Gas Discharge Tube Spectroscopy
A common method for analyzing the emission spectrum of helium involves the use of a gas

discharge tube.

Methodology:

Sample Preparation: A sealed glass tube is filled with helium gas at low pressure.

Excitation: A high voltage is applied across electrodes at either end of the tube. This

electrical discharge excites the helium atoms, causing their electrons to transition to higher

energy levels.

Emission and Detection: As the excited electrons relax to lower energy states, they emit

photons of specific wavelengths, resulting in a characteristic bright-line emission spectrum.

[7] This light is then passed through a diffraction grating or a prism in a spectroscope to

separate the individual spectral lines.

Data Acquisition: The wavelengths of the spectral lines are measured using the calibrated

scale of the spectroscope.[8][9] The intensity of each line can also be recorded.

Analysis: The observed wavelengths correspond to the energy differences between the

quantized energy levels of the helium atom. By analyzing these spectral lines, the energy

levels of helium can be determined and compared with theoretical predictions.

Precision Laser Spectroscopy of Trapped Helium
For highly accurate measurements of helium's atomic properties, including its nuclear charge

radius, advanced techniques involving laser spectroscopy on trapped atoms are employed.
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Methodology:

Metastable Atom Production: Helium atoms are excited to a long-lived metastable state

(e.g., 2³S₁).

Atom Trapping and Cooling: The metastable helium atoms are confined and cooled using a

magneto-optical trap (MOT). This technique uses lasers and magnetic fields to slow down

and trap the atoms, reducing Doppler broadening of the spectral lines.

Laser Spectroscopy: A precisely tuned laser is used to induce transitions between specific

energy levels of the trapped helium atoms. By scanning the laser frequency and detecting

the resulting fluorescence or absorption, the transition frequencies can be measured with

extremely high precision.

Data Analysis: The measured transition frequencies provide stringent tests of QED

calculations and allow for the precise determination of fundamental constants and the

nuclear charge radius of helium isotopes.[10]

Theoretical Approximations: The Hartree-Fock
Method
Due to the three-body problem, the Schrödinger equation for helium cannot be solved

analytically. The Hartree-Fock method is a fundamental approximation technique used to

determine the ground-state wavefunction and energy of a multi-electron atom like helium.

The core idea of the Hartree-Fock method is to approximate the complex many-electron

wavefunction as a single Slater determinant of one-electron orbitals. This approach treats each

electron as moving in an average potential field created by the nucleus and all other electrons.

The procedure is iterative:

Initial Guess: An initial guess is made for the spatial orbitals of the two electrons.

Self-Consistent Field (SCF) Calculation: For one electron, the average field created by the

other electron (based on its current orbital) and the nucleus is calculated. The Schrödinger

equation is then solved for the first electron in this average field to obtain a new, improved

orbital.
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Iteration: This process is then repeated for the second electron using the newly calculated

orbital of the first. This entire cycle is repeated until the orbitals and the calculated energy

converge to a stable solution (i.e., the orbitals no longer change significantly between

iterations).

This self-consistent field approach provides a good approximation of the ground-state energy

and electron distribution in the helium atom.

Visualizing the Core Concepts of Helium's Atomic
Structure
The following diagrams illustrate the key relationships and workflows discussed in this guide.
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Figure 1: Relationship between Helium's Atomic Components and its Properties.
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Gas Discharge Spectroscopy Workflow
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Figure 2: Experimental Workflow for Helium Gas Discharge Spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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